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Compound of Interest

Compound Name: 2-Methyl-1-butanol

Cat. No.: B089646

This technical guide provides a comprehensive overview of (S)-(-)-2-Methyl-1-butanol, a chiral
alcohol with applications in chemical synthesis, particularly as a precursor for chiral liquid
crystals and in drug development.[1] This document is intended for researchers, scientists, and
professionals in the field of drug development and fine chemical synthesis.

Chemical Structure and Identification

(S)-(-)-2-Methyl-1-butanol is the (S)-enantiomer of 2-methylbutan-1-ol. Its structural formula is
characterized by a butyl chain with a methyl group at the second carbon and a primary alcohol
functional group.

Structural Formula:

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b089646?utm_src=pdf-interest
https://www.benchchem.com/product/b089646?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_1565-80-6_13CNMR.htm
https://www.benchchem.com/product/b089646?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Synthesis of Chiral Intermediate

[Start with a suitable prochiral ketone]

eduction

Gsymmetric reduction using a chiral catalyst (e.g., CBS catalysta

Protection

Conversion to (S)-(-

-2-Methyl-1-butanol

Protection of the resulting secondary alcohol

ydroboration

Hydroboration-oxidation of the terminal alkene

eprotection

Geprotection of the secondary alcohoD

Purification

Purification and

Characterization

Purification by distillation or chromatography

nalysis

Characterization by NMR, IR, and polarimetry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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